Cas no 618101-97-6 (3-PHENYL-1-M-TOLYL-1H-PYRAZOLE-5-CARBOXYLIC ACID)

• Product Name: 3-PHENYL-1-M-TOLYL-1H-PYRAZOLE-5-CARBOXYLIC ACID
• CAS No: 618101-97-6
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• CID: 955409
• PubChem ID: 812143
• Update Time: 2025-04-19

3-PHENYL-1-M-TOLYL-1H-PYRAZOLE-5-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-PHENYL-1-M-TOLYL-1H-PYRAZOLE-5-CARBOXYLIC ACID
• 1-(3-METHYLPHENYL)-3-PHENYL-1H-PYRAZOLE-5-CARBOXYLIC ACID
• 3-Phenyl-1-(m-tolyl)-1H-pyrazole-5-carboxylic acid
• DTXSID801198339
• 618101-97-6
• AKOS022631580

• Inchi： 1S/C17H14N2O2/c1-12-6-5-9-14(10-12)19-16(17(20)21)11-15(18-19)13-7-3-2-4-8-13/h2-11H,1H3,(H,20,21)
• InChI Key： SYUHSJSPPOEQLT-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2C=CC=CC=2)=NN1C1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 278.10600
• Monoisotopic Mass: 278.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 3.54590